Cas no 1423700-57-5 (Ethyl 2-(4-bromophenyl)-1-benzofuran-3-carboxylate)

• Product Name: Ethyl 2-(4-bromophenyl)-1-benzofuran-3-carboxylate
• CAS No: 1423700-57-5
• MF: C₁₇H₁₃BrO₃
• MW: 345.187324285507
• MDL: MFCD28404215
• CID: 4699524
• Update Time: 2025-06-13

Ethyl 2-(4-bromophenyl)-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(4-bromophenyl)benzofuran-3-carboxylate
• Ethyl 2-(4-bromophenyl)-1-benzofuran-3-carboxylate

• MDL： MFCD28404215
• Inchi： 1S/C17H13BrO3/c1-2-20-17(19)15-13-5-3-4-6-14(13)21-16(15)11-7-9-12(18)10-8-11/h3-10H,2H2,1H3
• InChI Key： WVGZMLFPWJTDEX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=C(C(=O)OCC)C2C=CC=CC=2O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 365
• Topological Polar Surface Area: 39.4

Additional information on Ethyl 2-(4-bromophenyl)-1-benzofuran-3-carboxylate

Ethyl 2-(4-Bromophenyl)-1-Benzofuran-3-Carboxylate: A Promising Compound in Chemical Biology and Drug Development

The compound Ethyl 2-(4-bromophenyl)-1-benzofuran-3-carboxylate (CAS No. 1423700-57-5) represents a structurally unique benzofuran derivative with significant potential in pharmaceutical research and chemical biology. Its molecular architecture combines a benzofuran core—a scaffold widely recognized for its pharmacological versatility—with a brominated phenyl substituent and an ester group at the 3-position, creating a platform for modulating biological activity through strategic functionalization. Recent studies highlight its role as an intermediate in the synthesis of bioactive molecules targeting cancer, neurodegenerative disorders, and inflammatory conditions.

Key structural features of this compound include the electron-withdrawing 4-bromophenyl moiety, which enhances metabolic stability while enabling further derivatization via Suzuki-Miyaura cross-coupling reactions—a method increasingly employed in medicinal chemistry for diversifying lead compounds. The benzofuran ring system itself exhibits inherent antioxidant properties, as demonstrated by its ability to scavenge free radicals in vitro (Journal of Medicinal Chemistry, 2023). The ethyl ester group at position 3 facilitates lipophilicity optimization, a critical parameter for improving drug absorption and tissue penetration.

In oncology research, this compound has emerged as a promising lead due to its selective inhibition of tumor-associated kinases. A 2024 study published in Cancer Research revealed that analogs derived from this scaffold induced apoptosis in triple-negative breast cancer cells by disrupting the PI3K/Akt signaling pathway without significant toxicity to healthy cells. The bromine substituent plays a dual role here: it stabilizes the molecule against metabolic degradation while serving as a handle for attaching targeting ligands to enhance tumor specificity.

Beyond oncology applications, recent investigations underscore its utility in neuroprotective therapies. In preclinical models of Parkinson’s disease, derivatives of this compound demonstrated neuroprotective effects by mitigating mitochondrial dysfunction and reducing α-synuclein aggregation (Nature Communications, 2024). The benzofuran core’s ability to cross the blood-brain barrier was attributed to its balanced hydrophobicity profile—a property directly influenced by the ethyl ester’s contribution to logP values between 3–4.

Synthetic advancements have also propelled this compound into mainstream research pipelines. A groundbreaking method reported in ACS Sustainable Chemistry & Engineering (2024) employs microwave-assisted one-pot synthesis using heterogeneous catalysts, achieving >95% yield with reduced solvent consumption compared to traditional protocols. This eco-friendly approach aligns with current industry trends toward green chemistry practices while ensuring scalability for preclinical trials.

In drug delivery systems, researchers have exploited this compound’s structural flexibility to create prodrugs with tunable release profiles. A 2024 study published in the Journal of Controlled Release demonstrated that conjugating it with polyethylene glycol (PEG) resulted in nanoparticles capable of sustained release over 7 days in vitro—critical for chronic disease management regimens.

The compound’s unique reactivity patterns further enhance its utility in combinatorial chemistry libraries. Its bromine atom enables site-selective substitution via palladium-catalyzed coupling reactions without affecting other functional groups—a capability leveraged by high-throughput screening platforms like those used at NIH-funded drug discovery centers.

Ongoing studies focus on optimizing its photophysical properties for optogenetic applications. Preliminary data indicates that fluorinated derivatives exhibit photoresponsive behavior under near-infrared light—a breakthrough with implications for non-invasive therapeutic interventions (Advanced Materials, 2024).